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Compound of Interest

Compound Name: 4-Aminochroman-3-ol

Cat. No.: B1641235 Get Quote

This document provides crucial safety and logistical information for the proper disposal of 4-
Aminochroman-3-ol, catering to researchers, scientists, and professionals in drug

development. The following procedures are designed to ensure the safe handling and disposal

of this chemical in a laboratory setting, emphasizing adherence to safety protocols and

environmental regulations.

While a specific Safety Data Sheet (SDS) for 4-Aminochroman-3-ol is not readily available,

the hazard information for closely related compounds provides essential guidance on its

potential risks. As a member of the aminofunctional and chroman chemical classes, it should

be handled with care.

Hazard Profile of Structurally Related Compounds
The following table summarizes the known hazards of compounds structurally similar to 4-
Aminochroman-3-ol. This data should be used as a precautionary reference for handling and

disposal.
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Compound
Name

CAS Number
Molecular
Formula

Hazard
Statements

Signal Word

(3S,4S)-4-

Aminochroman-

3-ol

138603-50-6 C₉H₁₁NO₂ Not specified Not specified

3-

Aminochroman-

4-ol

hydrochloride

14110-56-6 C₉H₁₁NO₂ · HCl
H302, H315,

H319, H335
Warning

(3S,4R)-4-

aminooxan-3-ol

hydrochloride

1630815-44-9 C₅H₁₂ClNO₂
H315, H319,

H335
Warning

Hazard Statement Codes:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Standard Operating Procedure for Disposal
The disposal of 4-Aminochroman-3-ol must be conducted in a manner that ensures the safety

of laboratory personnel and minimizes environmental impact. The following step-by-step

protocol outlines the recommended disposal procedure.

Personal Protective Equipment (PPE)
Before handling the chemical, ensure that the following personal protective equipment is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.
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Lab Coat: A standard laboratory coat.

Waste Segregation and Collection
Proper segregation of chemical waste is critical to prevent hazardous reactions.

Initial Segregation: Keep 4-Aminochroman-3-ol waste separate from other chemical waste

streams to avoid unintended reactions.

Waste Container:

Use a designated, compatible, and clearly labeled hazardous waste container.

The container must be made of a material that is resistant to amines and alcohols.

The label should clearly state "Hazardous Waste," the full chemical name "4-
Aminochroman-3-ol," and the associated hazards (e.g., Irritant).

Storage: Store the sealed waste container in a cool, well-ventilated area, away from direct

sunlight and incompatible materials such as acids and oxidizing agents.

Spill Management
In the event of a spill, immediate action is necessary to contain and clean the affected area.

Containment: Use absorbent pads or other suitable materials to contain the spill.

Neutralization: For small spills, a neutralizing agent appropriate for amines may be used.

Cleanup:

Carefully collect the absorbed material and place it in the designated hazardous waste

container.

Clean the spill area with a suitable solvent, followed by soap and water.

All materials used for cleanup must also be disposed of as hazardous waste.

Final Disposal
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The ultimate disposal of 4-Aminochroman-3-ol must be handled by a licensed hazardous

waste disposal company.

Professional Disposal: Do not dispose of 4-Aminochroman-3-ol down the drain or in regular

trash.[2] Amines can be harmful to aquatic life and ecosystems.

Documentation: Maintain accurate records of the waste generated, including the quantity,

date of disposal, and the disposal method used, in accordance with regulatory requirements.

Container Handover:

Ensure the waste container is securely sealed and properly labeled before handing it over

to the disposal service.

Follow all instructions provided by the hazardous waste management company.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 4-Aminochroman-
3-ol.

Caption: Workflow for the safe disposal of 4-Aminochroman-3-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1641235#4-aminochroman-3-ol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1641235#4-aminochroman-3-ol-proper-disposal-procedures
https://www.benchchem.com/product/b1641235#4-aminochroman-3-ol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1641235?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1641235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

